Cas no 374795-33-2 (2-Oxa-7-azaspiro[4.5]decane-7-carboxylic acid, 1-oxo-, 1,1-diMethylethyl ester)

• Product Name: 2-Oxa-7-azaspiro[4.5]decane-7-carboxylic acid, 1-oxo-, 1,1-diMethylethyl ester
• CAS No: 374795-33-2
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• CID: 831889
• Update Time: 2026-04-29

2-Oxa-7-azaspiro[4.5]decane-7-carboxylic acid, 1-oxo-, 1,1-diMethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Oxa-7-azaspiro[4.5]decane-7-carboxylic acid, 1-oxo-, 1,1-diMethylethyl ester
• 7-BOC-2-OXA-7-AZA-SPIRO[4,5]DECAN-1-ONE
• tert-butyl 1-oxo-2-oxa-9-azaspiro[4.5]decane-9-carboxylate
• LogP
• tert-Butyl-1-oxo-2-oxa-7-azaspiro[4.5]decan-7-carboxylat

• Inchi： InChI=1S/C13H21NO4/c1-12(2,3)18-11(16)14-7-4-5-13(9-14)6-8-17-10(13)15/h4-9H2,1-3H3
• InChI Key： HAVOFPWRYJMMRO-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)N1CCCC2(CCOC2=O)C1

Computed Properties

• Exact Mass: 255.14713
• Monoisotopic Mass: 255.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8A^2

Experimental Properties

• Density: 1.16
• Boiling Point: 399.6°C at 760 mmHg
• Flash Point: 195.5°C
• Refractive Index: 1.51
• PSA: 55.84